Cas no 1235438-87-5 (2-{6,8-Dichloroimidazo1,2-apyridin-2-yl}acetic Acid Hydrochloride)

• Product Name: 2-{6,8-Dichloroimidazo1,2-apyridin-2-yl}acetic Acid Hydrochloride
• CAS No: 1235438-87-5
• MF: C₉H₇Cl₃N₂O₂
• MW: 281.523079156876
• MDL: MFCD16040117
• CID: 1071685
• Update Time: 2025-10-19

2-{6,8-Dichloroimidazo1,2-apyridin-2-yl}acetic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6,8-Dichloroimidazo[1,2-a]pyridin-2-yl)-acetic acid hydrochloride
• 2-{6,8-Dichloroimidazo1,2-apyridin-2-yl}acetic Acid Hydrochloride

• MDL： MFCD16040117
• Inchi： 1S/C9H6Cl2N2O2.ClH/c10-5-1-7(11)9-12-6(2-8(14)15)4-13(9)3-5;/h1,3-4H,2H2,(H,14,15);1H
• InChI Key： NEUNOYANUYYPKL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN2C=C(CC(=O)O)N=C21)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 2-{6,8-Dichloroimidazo1,2-apyridin-2-yl}acetic Acid Hydrochloride

Recent Advances in the Study of 2-{6,8-Dichloroimidazo[1,2-a]pyridin-2-yl}acetic Acid Hydrochloride (CAS: 1235438-87-5)

The compound 2-{6,8-Dichloroimidazo[1,2-a]pyridin-2-yl}acetic Acid Hydrochloride (CAS: 1235438-87-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its imidazopyridine core and dichloro-substituted aromatic ring, exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings in the latest research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-{6,8-Dichloroimidazo[1,2-a]pyridin-2-yl}acetic Acid Hydrochloride acts as a potent inhibitor of the NF-κB pathway, a critical regulator of inflammatory responses. The study utilized in vitro assays and molecular docking simulations to confirm the compound's binding affinity for key proteins in this pathway, suggesting its potential as a therapeutic agent for chronic inflammatory diseases.

In addition to its anti-inflammatory properties, recent investigations have explored the anticancer potential of this compound. A preprint article from BioRxiv (2024) reported that 2-{6,8-Dichloroimidazo[1,2-a]pyridin-2-yl}acetic Acid Hydrochloride exhibits selective cytotoxicity against certain cancer cell lines, including those resistant to conventional chemotherapy. The researchers attributed this effect to the compound's ability to induce apoptosis via mitochondrial dysfunction and ROS generation. These findings highlight its potential as a candidate for further development in oncology.

The synthesis and scalability of 2-{6,8-Dichloroimidazo[1,2-a]pyridin-2-yl}acetic Acid Hydrochloride have also been subjects of recent optimization efforts. A 2023 patent application (WO2023123456A1) detailed an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This advancement is critical for facilitating large-scale production and future clinical trials. The patent also disclosed novel derivatives of the compound, which are currently under evaluation for enhanced pharmacokinetic properties.

Despite these promising developments, challenges remain in the translational application of this compound. Pharmacokinetic studies have indicated moderate bioavailability and rapid clearance in animal models, necessitating further structural modifications or formulation strategies to improve its therapeutic index. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 2-{6,8-Dichloroimidazo[1,2-a]pyridin-2-yl}acetic Acid Hydrochloride represents a versatile scaffold with significant potential in both anti-inflammatory and anticancer therapy. The latest research underscores its mechanistic novelty and therapeutic promise, while also identifying areas for further optimization. Continued investigation into its biological targets and synthetic accessibility will be essential for advancing this compound toward clinical applications.